molecular formula C17H16Br2O2 B8616476 2-[2,7-Dibromo-9-(2-hydroxyethyl)fluoren-9-yl]ethanol CAS No. 807618-44-6

2-[2,7-Dibromo-9-(2-hydroxyethyl)fluoren-9-yl]ethanol

Cat. No.: B8616476
CAS No.: 807618-44-6
M. Wt: 412.1 g/mol
InChI Key: LXSAALCCSMKXOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2,7-Dibromo-9-(2-hydroxyethyl)fluoren-9-yl]ethanol is a useful research compound. Its molecular formula is C17H16Br2O2 and its molecular weight is 412.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

807618-44-6

Molecular Formula

C17H16Br2O2

Molecular Weight

412.1 g/mol

IUPAC Name

2-[2,7-dibromo-9-(2-hydroxyethyl)fluoren-9-yl]ethanol

InChI

InChI=1S/C17H16Br2O2/c18-11-1-3-13-14-4-2-12(19)10-16(14)17(5-7-20,6-8-21)15(13)9-11/h1-4,9-10,20-21H,5-8H2

InChI Key

LXSAALCCSMKXOE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Br)C(C3=C2C=CC(=C3)Br)(CCO)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture containing 5.0 grams of 2,7-dibromofluorene, 3.1 grams of sodium hydroxide and 0.35 grams of Benzyltriethylammonium chloride in 50 ml of dimethylsulfoxide was stirred and to it was added 9.7 grams of the tetrahydropyranyl ether of 2-bromoethanol. The temperature rose slowly to 50° C. The temperature was maintained at 35° C. for 1 hr after which the mixture was added to 100 ml of water and 50 ml of ethyl acetate and 50 ml hexane. The organic layer was removed washed 2× with 100 ml of water and dried over sodium sulfate. The solvent was removed and 150 ml of ethanol added followed by 0.5 grams p-toluene sulfonic acid. The mixture was stirred at 70° C. for 30 min. The mixture was cooled and treated with aqueous potassium carbonate to ˜pH8. The solvent was removed and the residue treated with 50 ml of 1;1 ethyl acetate:hexane and 25 ml of water the solid was filtered and washed with water. Recrystallization from 1:1 ethyl acetate hexane to give 4.5 grams of 2-[2,7-dibromo-9-(2-hydroxy-ethyl)-9H-fluoren-9-yl]-ethanol which was esterified by the process described in example 1 to give 3.8 grams of Acrylic acid 2-[9-(2-acryloyloxy-ethyl)-2,7-dibromo-9H-fluoren-9-yl]-ethyl ester(4). This product was verified by NMR analysis to be present and pure.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
0.35 g
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
9.7 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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